Cas no 220287-28-5 (Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate)

• Product Name: Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate
• CAS No: 220287-28-5
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 5726750
• PubChem ID: 10402347
• Update Time: 2025-05-20

Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 220287-28-5
• F1967-2852
• AKOS026713904
• Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate

• Inchi： 1S/C13H10Cl2N2O2/c1-2-19-13(18)10-7-11(16-17-12(10)15)8-3-5-9(14)6-4-8/h3-7H,2H2,1H3
• InChI Key： WPXPZDHLXDKSKS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=C(C2C=CC(=CC=2)Cl)N=N1

Computed Properties

• Exact Mass: 296.0119330g/mol
• Monoisotopic Mass: 296.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.1Ų

Additional information on Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate

Comprehensive Overview of Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate (CAS No. 220287-28-5)

Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate (CAS No. 220287-28-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridazine core and chlorophenyl substitution, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, which includes an ethyl carboxylate group, enhances its reactivity and applicability in various chemical transformations.

In recent years, the demand for pyridazine derivatives has surged due to their potential applications in drug discovery and material science. Researchers are particularly interested in compounds like Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate because of their ability to modulate biological pathways. For instance, studies have explored its role in the development of antimicrobial agents and enzyme inhibitors, addressing global challenges such as antibiotic resistance and metabolic disorders.

The synthesis of Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate typically involves multi-step reactions, including condensation and halogenation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and precise characterization. This level of detail is crucial for industries requiring stringent quality control, such as pharmaceutical manufacturing and agrochemical formulation.

From an environmental perspective, the compound's stability and biodegradability are under scrutiny, aligning with the growing emphasis on green chemistry. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste and energy consumption during its production. These efforts resonate with the broader push for sustainable chemical practices, a topic frequently searched by professionals and academics alike.

Market trends indicate a rising interest in custom synthesis and contract research services for compounds like Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate. Companies specializing in fine chemicals are expanding their portfolios to meet the needs of clients in biotechnology and material science. This aligns with frequent search queries related to high-value intermediates and tailor-made chemical solutions.

In summary, Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate (CAS No. 220287-28-5) represents a critical building block in modern chemistry. Its applications span multiple industries, driven by ongoing research and technological advancements. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable development.